3-Bromo-4-cyclopropoxypicolinonitrile

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 3-bromo-4-cyclopropyloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H7BrN2O/c10-9-7(5-11)12-4-3-8(9)13-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: ZZCWPOXIPNMHFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C#N)Br

Description

3-Bromo-4-cyclopropoxypicolinonitrile is a heterocyclic compound featuring a pyridine ring substituted with a bromine atom at position 3, a cyclopropoxy group at position 4, and a nitrile group at position 2. This structure positions it as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electronic and steric properties influence reactivity in cross-coupling reactions, nucleophilic substitutions, and cycloadditions. The cyclopropoxy group introduces significant steric bulk and moderate electron-donating effects, distinguishing it from simpler alkoxy or alkyl-substituted analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-cyclopropoxypicolinonitrile typically involves multiple steps. One common method starts with the bromination of 4-cyclopropoxypyridine, followed by the introduction of the nitrile group. The reaction conditions often involve the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The nitrile group can be introduced using reagents like cyanogen bromide under controlled conditions .

Industrial Production Methods

Industrial production of 3-Bromo-4-cyclopropoxypicolinonitrile may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-cyclopropoxypicolinonitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form amines.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. Conditions typically involve solvents like ethanol or acetonitrile and catalysts such as palladium.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride are used.

Coupling Reactions: Reagents include boronic acids and palladium catalysts under inert atmosphere conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminopyridine derivative, while coupling reactions would produce biaryl compounds .

Scientific Research Applications

3-Bromo-4-cyclopropoxypicolinonitrile has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 3-Bromo-4-cyclopropoxypicolinonitrile exerts its effects involves interactions with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Methyl-Substituted Bromopicolinonitriles

highlights three methyl-substituted analogs with bromine at position 3 and methyl groups at positions 4, 5, or 6 on the pyridine ring. Key differences include:

Compound Name	CAS Number	Substituent Positions	Similarity Score	Key Properties (Inferred)
3-Bromo-4-methylpicolinonitrile	717843-48-6	Br (3), CH₃ (4)	0.75	Lower steric hindrance; higher solubility in polar solvents vs. cyclopropoxy analog
3-Bromo-5-methylpicolinonitrile	717843-45-3	Br (3), CH₃ (5)	0.75	Methyl at position 5 may reduce steric clash in meta-substitution reactions
3-Bromo-6-methylpicolinonitrile	55758-02-6	Br (3), CH₃ (6)	0.73	Steric effects less pronounced due to para-substitution relative to nitrile

Key Findings :

• Methyl substituents generally enhance solubility in non-polar media, whereas the cyclopropoxy group may reduce solubility due to its bulky, hydrophobic nature.

Halogenated and Functionalized Derivatives

lists compounds with diverse substituents, such as chloro, fluoro, and amino groups:

Compound Name	CAS Number	Substituent Positions	Key Differences vs. Target Compound
3-Bromo-4-chloropicolinaldehyde	1289031-51-1	Br (3), Cl (4), CHO (2)	Aldehyde group increases electrophilicity; chloro is electron-withdrawing vs. cyclopropoxy
2-(Bromomethyl)-6-fluorobenzonitrile	1261686-95-6	BrCH₂ (2), F (6), CN (1)	Benzene ring (vs. pyridine) lacks nitrogen’s electron-withdrawing effect

Key Findings :

• Chloro substituents (electron-withdrawing) at position 4 reduce electron density on the pyridine ring compared to the cyclopropoxy group (electron-donating), altering regioselectivity in aromatic substitution reactions .
• Benzonitrile derivatives (e.g., 1261686-95-6) exhibit distinct electronic profiles due to the absence of pyridine’s nitrogen, favoring different catalytic pathways in cross-coupling reactions .

High-Similarity Unnamed Compound

A compound with CAS 327056-62-2 in has a similarity score of 0.80, suggesting structural proximity to the target.